Cas no 2098155-42-9 ((Z)-2-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide)

• Product Name: (Z)-2-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide
• CAS No: 2098155-42-9
• MF: C₁₀H₁₇N₅O₂
• MW: 239.274281263351
• CID: 5040156
• Update Time: 2025-07-16

(Z)-2-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanimidamide, N-hydroxy-3-(1H-imidazol-1-yl)-4-methoxy-
• (Z)-2-(3-(1H-Imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide
• (Z)-2-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide

• Inchi： 1S/C10H17N5O2/c1-17-9-5-14(6-10(11)13-16)4-8(9)15-3-2-12-7-15/h2-3,7-9,16H,4-6H2,1H3,(H2,11,13)
• InChI Key： HQDCEKAODUYUDK-UHFFFAOYSA-N
• SMILES： N1(CC(NO)=N)CC(OC)C(N2C=NC=C2)C1

Additional information on (Z)-2-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide

Comprehensive Overview of (Z)-2-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide (CAS No. 2098155-42-9)

The compound (Z)-2-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide, identified by its CAS number 2098155-42-9, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique imidazole and pyrrolidine moieties, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its hydroxyacetimidamide functional group, which is known to play a crucial role in modulating biological activity.

In recent years, the scientific community has shown increasing interest in small-molecule inhibitors and enzyme modulators, which are pivotal in targeting various diseases. The structural features of (Z)-2-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide suggest its potential as a bioactive scaffold. Its methoxy and imidazole groups are often associated with enhanced pharmacokinetic properties, making it a promising candidate for further investigation.

The synthesis and characterization of CAS 2098155-42-9 have been documented in several peer-reviewed journals, highlighting its relevance in contemporary research. One of the key advantages of this compound is its selective binding affinity, which is critical for developing targeted therapies. For instance, its Z-configuration ensures optimal interaction with biological targets, a feature that is highly sought after in drug design.

From a pharmacological perspective, (Z)-2-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide exhibits promising in vitro activity. Preliminary studies indicate its potential in modulating cell signaling pathways, which could have implications for treating conditions such as inflammation and metabolic disorders. The compound's hydroxamic acid derivative, N'-hydroxyacetimidamide, is particularly noteworthy for its role in chelation and metal ion binding, further expanding its utility.

In the context of drug discovery, the demand for novel heterocyclic compounds like 2098155-42-9 is on the rise. This is driven by the need for more effective and safer therapeutics. The compound's imidazole ring is a common motif in FDA-approved drugs, underscoring its importance. Additionally, its pyrrolidine backbone contributes to its structural diversity, enabling researchers to explore new chemical spaces.

Another area of interest is the compound's potential role in epigenetic regulation. The hydroxyacetimidamide group is known to interact with histone deacetylases (HDACs), enzymes that play a critical role in gene expression. This interaction positions (Z)-2-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide as a potential epigenetic modulator, a hot topic in current biomedical research.

From a synthetic chemistry standpoint, the preparation of CAS 2098155-42-9 involves sophisticated organic transformations. The incorporation of the imidazole and methoxy groups requires precise control over reaction conditions, highlighting the compound's complexity. Researchers are continually optimizing these synthetic routes to improve yields and scalability.

The pharmacokinetic profile of (Z)-2-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide is another critical aspect under investigation. Early data suggest favorable absorption and distribution properties, which are essential for oral bioavailability. These findings are encouraging for its potential use in therapeutic applications.

In summary, (Z)-2-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide (CAS 2098155-42-9) is a compound of significant interest in modern medicinal chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may pave the way for innovative therapeutic strategies.